2-(1H-1,2,4-triazol-1-ylmethyl)cycloheptanone

• IUPAC Name: 2-(1,2,4-triazol-1-ylmethyl)cycloheptan-1-one
• InChI: InChI=1S/C10H15N3O/c14-10-5-3-1-2-4-9(10)6-13-8-11-7-12-13/h7-9H,1-6H2
• InChI Key: OKZHFCHBRPGRHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)CC1)CN2C=NC=N2
• Molecular Formula: C10H15N3O
• DSSTOX Substance ID: DTXSID80398139
• Molecular Weight: 193.25 g/mol
• CAS RN: 313276-51-6

Description

“2-(1H-1,2,4-triazol-1-ylmethyl)cycloheptanone” is a heterocyclic compound. It has a molecular weight of 193.25 g/mol. The compound is solid at room temperature.

Molecular Structure Analysis

The molecular formula of “2-(1H-1,2,4-triazol-1-ylmethyl)cycloheptanone” is C10H15N3O. The InChI code is 1S/C10H15N3O/c14-10-5-3-1-2-4-9(10)6-13-8-11-7-12-13/h7-9H,1-6H2.

Physical And Chemical Properties Analysis

The compound is solid at room temperature. It has a molecular weight of 193.25 g/mol.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel triazole compounds, including structures related to 2-(1H-1,2,4-triazol-1-ylmethyl)cycloheptanone, has been a focus of research due to their potential biological activities. For instance, Mahdavi et al. (2016) synthesized 1,2,3-triazole-4-linked benzylidene cyclohexanones, examining their cytotoxic activity against human breast cancer cell lines, highlighting the potential of triazole derivatives in cancer research (Mahdavi et al., 2016). Similarly, Kalinina et al. (2015) investigated spiro derivatives of 1,2,3-triazolo[5,1-b][1,3,4]thiadiazines, derived from cyclohexanone and cyclopentanone, for their effects on cell culture viability and proliferation, indicating the relevance of triazole compounds in studying cell growth dynamics (Kalinina et al., 2015).

Quantum Mechanical and Physico-Chemical Studies

Al-Otaibi et al. (2020) conducted comprehensive quantum mechanical studies on bioactive anastrozole-based triazole analogs, exploring their structural, electronic, and biological properties. This research provides insight into the potential pharmaceutical applications of triazole derivatives, including those structurally similar to 2-(1H-1,2,4-triazol-1-ylmethyl)cycloheptanone (Al-Otaibi et al., 2020). Additionally, Safonov (2018) focused on the synthesis and physico-chemical properties of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides, highlighting the significance of triazole derivatives in the development of low-toxic and highly active substances (Safonov, 2018).

Catalytic and Synthetic Applications

The catalytic properties of triazole derivatives have also been explored. Tornøe et al. (2002) reported on the solid-phase synthesis of peptidotriazoles, demonstrating the utility of triazole compounds in peptide modification and drug development (Tornøe et al., 2002). Jin et al. (2008) synthesized triazole-containing polymers via reversible addition-fragmentation chain transfer polymerization, indicating the role of triazole derivatives in material science and polymer chemistry (Jin et al., 2008).

Mechanism of Action

Target of Action

• Aromatase is responsible for converting androgens (such as testosterone) into estrogens (such as estradiol) in various tissues, including breast tissue .

Mode of Action

• The reduction in estrogen levels may slow down tumor growth and progression .

Biochemical Pathways

• Downstream effects include altered cell signaling, gene expression, and cellular proliferation .

Pharmacokinetics

• Impact on Bioavailability : High bioavailability ensures effective drug delivery .

Result of Action

• These changes collectively contribute to tumor suppression .

Action Environment

• Oxygen : Oxidation susceptibility may affect its shelf life .